Cas no 2229248-56-8 (methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229248-56-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5860908
• PubChem ID: 165610993
• Update Time: 2025-05-24

methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229248-56-8
• EN300-1741710

• Inchi： 1S/C12H20N2O2/c1-7(6-13)10-8(2)14(4)9(3)11(10)12(15)16-5/h7H,6,13H2,1-5H3
• InChI Key： YIZFSETWGDHCGI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C(C)CN)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of Methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229248-56-8)

The compound methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229248-56-8) is a specialized organic molecule with a unique pyrrole backbone, which has garnered significant attention in pharmaceutical and agrochemical research. Its structural complexity, featuring a 1,2,5-trimethyl-1H-pyrrole-3-carboxylate core and an aminopropan-2-yl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and neurological disorders.

In recent years, the scientific community has focused on pyrrole derivatives due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methyl ester functional group in this compound enhances its solubility and bioavailability, making it a valuable candidate for medicinal chemistry. With the growing emphasis on precision medicine and personalized therapeutics, compounds like methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate are being explored for their role in modulating specific biochemical pathways.

From a synthetic chemistry perspective, the CAS No. 2229248-56-8 compound offers intriguing possibilities for structural modifications. Its aminopropan-2-yl moiety allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with current trends in fragment-based drug design and combinatorial chemistry, where researchers seek to optimize molecular interactions with target proteins. Additionally, the compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing the need for reliable preclinical candidates.

The agrochemical industry has also shown interest in methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, particularly for developing next-generation plant growth regulators and pest control agents. Pyrrole-based compounds are known to interfere with insect nervous systems, offering a potential alternative to conventional pesticides. As sustainability becomes a key focus in agriculture, this compound’s eco-friendly profile and low toxicity to non-target organisms could position it as a viable solution for integrated pest management.

Analytical characterization of CAS No. 2229248-56-8 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification, ensuring high purity and consistency for research applications. The compound’s logP and pKa values are critical for understanding its pharmacokinetic properties, a topic frequently searched by chemists and pharmacologists. Furthermore, its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—resonates with the global push for sustainable scientific practices.

In conclusion, methyl 4-(1-aminopropan-2-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate represents a promising scaffold for multidisciplinary research. Its applications span drug development, agrochemical innovation, and material science, reflecting the compound’s adaptability to diverse industrial needs. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.